Cas no 2680794-29-8 (tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate
• CAS No: 2680794-29-8
• MF: C₁₃H₁₃BrFN₃O₂S
• MW: 374.228624105453
• CID: 5624352
• PubChem ID: 165925585
• Update Time: 2025-10-29

tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301211
• tert-butyl N-[5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-yl]carbamate
• 2680794-29-8
• tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate

• Inchi： 1S/C13H13BrFN3O2S/c1-13(2,3)20-12(19)16-11-18-17-10(21-11)8-5-4-7(14)6-9(8)15/h4-6H,1-3H3,(H,16,18,19)
• InChI Key： DEHBYMKYNPQKKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1=NN=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 372.98959g/mol
• Monoisotopic Mass: 372.98959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2680794-29-8 and Product Name: Tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate

The compound with the CAS number 2680794-29-8 and the product name tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl carbamate moiety and a 4-bromo-2-fluorophenyl substituent, contribute to its unique chemical properties and biological relevance.

Recent research in medicinal chemistry has highlighted the importance of thiadiazole scaffolds in the design of novel therapeutic agents. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate enhances its pharmacological profile, making it a promising candidate for further investigation. The tert-butyl group provides steric hindrance and metabolic stability, while the 4-bromo-2-fluorophenyl moiety introduces electronic and spatial effects that can modulate receptor binding affinity.

In the context of contemporary pharmaceutical research, the development of small molecules with targeted biological activities is crucial for addressing unmet medical needs. The compound in question has been investigated for its potential role in modulating various biological pathways. Studies have suggested that it may interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The fluorine atom in the 4-bromo-2-fluorophenyl group is particularly noteworthy, as fluorinated aromatic compounds often exhibit enhanced bioavailability and metabolic stability.

The synthesis of tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the thiadiazole core through cyclization reactions, followed by functionalization with the 4-bromo-2-fluorophenyl group and subsequent carbamate formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and fluoro substituents efficiently.

From a pharmacological perspective, the compound has shown promise in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes associated with cancer cell proliferation and survival. Additionally, preliminary in vivo studies suggest that it may exhibit therapeutic effects in animal models of inflammation and neurodegeneration. These findings underscore the potential of this compound as a lead molecule for further drug development.

The structural complexity of tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate necessitates rigorous characterization using spectroscopic and analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been utilized to confirm its molecular structure and purity. These studies not only validate the synthetic approach but also provide valuable insights into its conformational dynamics and interactions with biological targets.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding sites on target proteins. These simulations help rationalize experimental observations and guide the optimization process towards more potent and selective derivatives.

Future directions in the research of this compound include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets will provide critical insights into its therapeutic potential and inform the design of next-generation analogs. Additionally, exploring different synthetic pathways to improve scalability and cost-effectiveness will be essential for advancing this compound towards clinical applications.

In conclusion,tert-butyl N-5-(4-bromo-2-fluorophenyl)-1,3,4-thiadiazol-2-ylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for further research and development. As our understanding of its pharmacological properties continues to grow,CAS No. 2680794-29-8 will serve as an important reference for scientists working on innovative therapeutic strategies.